Cas no 2171633-19-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid
- EN300-1580026
- 2171633-19-3
-
- Inchi: 1S/C27H30N2O6/c30-24(31)11-10-23(25(32)29-14-13-27(17-29)12-5-15-35-27)28-26(33)34-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22-23H,5,10-17H2,(H,28,33)(H,30,31)
- InChI Key: FAFZZJKRGKBGDY-UHFFFAOYSA-N
- SMILES: O1CCCC21CN(C(C(CCC(=O)O)NC(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)=O)CC2
Computed Properties
- Exact Mass: 478.21038668g/mol
- Monoisotopic Mass: 478.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 783
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 105Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1580026-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1580026-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1580026-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1580026-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1580026-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1580026-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1580026-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1580026-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1580026-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1580026-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-{1-oxa-7-azaspiro[4.4]nonan-7-yl}-5-oxopentanoic acid |
2171633-19-3 | 100mg |
$2963.0 | 2023-09-24 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid
Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic Acid (CAS No. 2171633-19-3)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid, identified by its CAS number 2171633-19-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound exhibits a unique structural framework characterized by a combination of fluorenylmethoxycarbonyl (Fmoc) and spirocyclic azasugar moieties, which contribute to its distinctive chemical and biological properties.
The presence of the Fmoc group in the molecular structure suggests potential applications in peptide synthesis and proteomics research. The Fmoc protective group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal, making this compound a valuable intermediate in the development of peptide-based therapeutics. Furthermore, the spirocyclic azasugar moiety introduces a rigid, cyclic structure that can enhance the binding affinity and selectivity of the compound towards biological targets.
Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in drug design. Spirocycles are known for their conformational rigidity, which can improve the pharmacokinetic properties of drug candidates by reducing metabolic degradation. The spirocyclic azasugar present in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid may contribute to its stability and bioavailability, making it a promising candidate for further investigation.
The compound's structure also incorporates an oxopentanoic acid moiety, which is a key feature for its potential biological activity. Oxopentanoic acids are known to participate in various metabolic pathways and have been investigated for their roles in enzyme inhibition and signal transduction. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a versatile tool for drug discovery.
In the context of current research, there is growing interest in the development of hybrid molecules that combine different pharmacophoric regions to achieve enhanced therapeutic efficacy. The unique structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid position it as a candidate for such hybrid approaches. By integrating fluorenylmethoxycarbonyl and spirocyclic azasugar functionalities, this compound offers a promising scaffold for designing novel therapeutics targeting complex diseases.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural complexity and unique properties make it an attractive candidate for use in materials science and advanced chemical synthesis. For instance, the rigid spirocyclic core could be exploited in the design of functional materials with specific optical or electronic properties.
From a synthetic chemistry perspective, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7_azaspiro4.4nonan_7_yl}-5_oxopentanoic acid presents an intriguing challenge due to its multifaceted structure. The synthesis of such complex molecules requires meticulous planning and expertise in multi-step organic reactions. However, the successful preparation of this compound would provide valuable insights into the development of similar scaffolds, potentially accelerating the discovery of new bioactive molecules.
The biological evaluation of this compound is crucial for understanding its potential therapeutic applications. Preliminary studies have suggested that compounds with similar structural motifs may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. Further investigation into the pharmacological properties of 4-({(9H-fluoren_9_yl)methoxy_carbonyl}amino)-5-{1-o_xa_7_azaspiro4_4nonan_7_yl}-5_oxo_pentanoic acid could lead to the identification of novel lead compounds for drug development.
In conclusion, 4-({(9H-fluoren_9_yl)methoxy_carbonyl}amino)-5-{1-o_xa_7_azaspiro4_4nonan_7_yl}-5_oxo_pentanoic acid (CAS No. 2171633_19_3) is a structurally complex and multifunctional compound with significant potential in pharmaceutical research. Its unique combination of fluorenylmethoxycarbonyl and spirocyclic azasugar moieties makes it an attractive candidate for drug discovery, material science, and synthetic chemistry applications. Continued investigation into its biological properties and synthetic pathways will likely yield valuable insights into its therapeutic potential.
2171633-19-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-{1-oxa-7-azaspiro4.4nonan-7-yl}-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)